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Compound of Interest

Compound Name: restin

Cat. No.: B1175032 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed information on commercially available antibodies for the

detection of the protein Restin (also known as Resistin or FIZZ3). It includes a summary of

antibody specifications, detailed experimental protocols for key applications, and diagrams of

the Restin signaling pathway and experimental workflows.

Introduction to Restin
Restin is a cysteine-rich secreted protein that plays a significant role in inflammatory processes

and is implicated in insulin resistance, obesity, and cardiovascular disease.[1][2] In humans, it

is primarily expressed and secreted by immune cells such as macrophages.[3] Understanding

the expression, localization, and function of Restin is crucial for research into various metabolic

and inflammatory disorders.

Commercially Available Antibodies for Restin
Detection
A variety of monoclonal and polyclonal antibodies targeting Restin are commercially available.

These antibodies have been validated for use in several key immunoassays, including Western

Blot (WB), Immunohistochemistry (IHC), and Immunofluorescence (IF). The following tables

summarize the specifications of selected anti-Restin antibodies from prominent suppliers.

Methodological & Application (Restin protein)

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1175032?utm_src=pdf-interest
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3315035/
https://www.abcam.com/en-us/products/primary-antibodies/resistin-antibody-ab119501
https://www.creative-diagnostics.com/resistin-signaling-pathway.htm
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://www.benchchem.com/product/b1175032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Summary of Selected Anti-Restin Antibodies
Catalog
Number

Manufact
urer

Host
Species

Clonality Reactivity
Validated
Applicati
ons

Recomme
nded
Dilutions

ab119501 Abcam Rabbit Polyclonal Mouse WB 1 µg/mL[2]

sc-376336

Santa Cruz

Biotechnol

ogy

Mouse
Monoclonal

(C-10)
Human

WB,

IHC(P), IF,

IP, ELISA

WB: 1:100-

1:1000,

IHC(P)/IF:

1:50-

1:500[4][5]

NB200-203
Novus

Biologicals
Rabbit Polyclonal Human

WB, IHC,

IF, IP, Flow

WB: 1:500-

1:1000,

IHC/IF:

1:10-

1:500[6]

MAB1069
R&D

Systems
Rat

Monoclonal

(175322)
Mouse WB, ELISA

Not

specified

Restin Signaling Pathway
Resistin is known to exert its pro-inflammatory effects primarily through the Toll-like receptor 4

(TLR4).[3][7] Binding of Restin to TLR4 initiates a downstream signaling cascade involving the

activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs),

leading to the transcription of various pro-inflammatory cytokines.[1]
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Figure 1: Simplified Restin signaling pathway via TLR4.

Experimental Protocols
The following are detailed protocols for the detection of Restin using the aforementioned

applications. These are generalized protocols and may require optimization for specific

antibodies and sample types.

Western Blot (WB)
Western blotting is used to detect Restin protein in a sample homogenate.
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1. Sample Preparation
(Lysis and Protein Quantification)

2. SDS-PAGE
(Protein Separation by Size)

3. Protein Transfer
(to PVDF or Nitrocellulose Membrane)

4. Blocking
(5% non-fat milk or BSA in TBST)

5. Primary Antibody Incubation
(Anti-Restin Antibody, overnight at 4°C)

6. Washing
(3x with TBST)

7. Secondary Antibody Incubation
(HRP-conjugated, 1 hour at RT)

8. Washing
(3x with TBST)

9. Detection
(Chemiluminescence)

10. Analysis

 

1. Deparaffinization and Rehydration

2. Antigen Retrieval
(Heat-induced or Enzymatic)

3. Blocking
(Serum from secondary antibody host)

4. Primary Antibody Incubation
(Anti-Restin Antibody)

5. Washing

6. Secondary Antibody Incubation
(Biotinylated or Fluorophore-conjugated)

7. Washing

8. Detection
(DAB or Fluorescence)

9. Counterstaining
(e.g., Hematoxylin)

10. Dehydration and Mounting

11. Imaging
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1. Cell Culture on Coverslips

2. Fixation
(e.g., 4% Paraformaldehyde)

3. Permeabilization
(e.g., 0.1% Triton X-100)

4. Blocking
(e.g., 5% BSA)

5. Primary Antibody Incubation
(Anti-Restin Antibody)

6. Washing

7. Secondary Antibody Incubation
(Fluorophore-conjugated)

8. Washing

9. Counterstaining
(e.g., DAPI)

10. Mounting

11. Imaging
(Fluorescence Microscopy)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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